Cas no 40026-27-5 (Methyl 2-acetamido-3-chloropropanoate)

• Product Name: Methyl 2-acetamido-3-chloropropanoate
• CAS No: 40026-27-5
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• CID: 925184
• PubChem ID: 287006
• Update Time: 2025-04-19

Methyl 2-acetamido-3-chloropropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamido-3-chloropropanoate
• N-Acetyl-3-chloro-DL-alanine methyl ester
• N-acetylmine-3-chloro-L-alaninemethyl ester
• NS00077789
• Methyl 2-acetylamino-3-chloropropionate
• methyl 3-chloro-2-acetamidopropanoate
• EN300-91511
• methyl 2-acetamido-3-chloro-l-propionate
• DL-N-Acetyl-beta-chloroalanine methyl ester; NSC 146378
• DL-N-Acetyl-beta-chloroalanine methyl ester
• ()-Methyl 2-(acetylamino)-3-chloropropionate
• A813025
• NRR48EMO38
• NSC337384
• AKOS006292649
• MFCD04039377
• DL-N-ACETYL-.BETA.-CHLOROALANINE METHYL ESTER
• Methyl 2-(acetylamino)-3-chloropropionate
• N-Acetyl-3-chloroalanine methyl ester
• 40026-27-5
• SY112214
• NSC146379
• Methyl 2-(acetylamino)-3-chloropropionate, (+/-)-
• D,L-N-ACETYL-BETA-CHLOROALANINE METHYL ESTER
• Methyl2-acetylamino-3-chloropropionate
• ( inverted exclamation markA)-Methyl 2-(acetylamino)-3-chloropropionate
• D,L-N-Acetyl- beta -chloroalanine Methyl Ester
• IGKDMFMKAAPDDN-UHFFFAOYSA-N
• NSC-146378
• N-Acetyl-3-chloro-L-alanine methyl ester
• NSC 146378
• DTXSID601335105
• DS-12573
• AC-8367
• SCHEMBL1812110
• D,L-N-Acetyl-?-chloroalanine Methyl Ester
• Q27285021
• Q-100221
• A-chloroalanine Methyl Ester
• (+/-)-Methyl 2-(Acetylamino)-3-chloropropionate
• DL-N-Acetyl--chloroalanine methyl ester; NSC 146378
• 18635-38-6
• DB-007642
• UNII-NRR48EMO38
• 87333-22-0
• NSC146378
• (+-)-Methyl 2-(acetylamino)-3-chloropropionate
• 2-ACETYLAMINO-3-CHLORO-PROPIONIC ACID METHYL ESTER
• Methyl 2-acetylamino-3-chloropropionate (Ac-DL-Ala(Cl)-OMe)
• EC 442-860-3
• NSC-337384
• CS-0015411
• L-N-Acetyl-beta-chloroalanine methyl ester
• F10709
• L-N-Acetyl-

• Inchi： 1S/C6H10ClNO3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3H2,1-2H3,(H,8,9)
• InChI Key： IGKDMFMKAAPDDN-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 179.035
• Monoisotopic Mass: 179.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 0.29380